Cas no 10001-54-4 (3-propan-2-yl-1,2,3-benzotriazin-4-one)

• Product Name: 3-propan-2-yl-1,2,3-benzotriazin-4-one
• CAS No: 10001-54-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1124234
• PubChem ID: 589606
• Update Time: 2025-04-20

3-propan-2-yl-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-propan-2-yl-1,2,3-benzotriazin-4-one
• HMS2405I10
• 3-Isopropyl-benzotriazine-4-one
• 3-isopropyl-3H-benzo[d][1,2,3]triazin-4-one
• ZINC00482074
• 3-Isopropyl-1,2,3-benzotriazin-4(3H)-on
• MLS000543580
• 3-(i-Propyl)-1,2,3-benzotriazin-4-on
• 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one
• MCULE-6827233340
• AK-830/13217059
• CTK0G9167
• AC1LBV98
• HMS2405I10; 3-Isopropyl-benzotriazine-4-one; 3-isopropyl-3H-benzo[d][1,2,3]triazin-4-one; ZINC00482074; 3-Isopropyl-1,2,3-benzotriazin-4(3H)-on; MLS000543580; 3-(i-Propyl)-1,2,3-benzotriazin-4-on; 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one; MCULE-6827233340; AK-830/13217059; CTK0G9167; AC1LBV98;
• SMR000164143
• CHEMBL1311791
• CS-0439537
• 10001-54-4
• DTXSID70343411
• 3-Isopropylbenzo[d][1,2,3]triazin-4(3H)-one
• 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one #
• SCHEMBL13831514
• YDSIMHXQKSAODI-UHFFFAOYSA-N

• Inchi： 1S/C10H11N3O/c1-7(2)13-10(14)8-5-3-4-6-9(8)11-12-13/h3-7H,1-2H3
• InChI Key： YDSIMHXQKSAODI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1C(C)C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.03
• LogP: 1.37240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines